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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

Cat. No.: B074775 Get Quote

Essential Safety and Handling Guide for 2,2,6,6-
Tetramethylcyclohexanone
For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of 2,2,6,6-
Tetramethylcyclohexanone, including comprehensive operational and disposal plans.

Immediate Safety and Hazard Information

2,2,6,6-Tetramethylcyclohexanone is a flammable liquid and vapor that poses several health

risks. It is harmful if swallowed, inhaled, or in contact with skin.[1][2] The compound is known to

cause skin irritation and serious eye damage.[1][2] It is crucial to handle this chemical with strict

adherence to safety protocols to minimize exposure and prevent accidents.

Key Hazards:
Flammability: Flammable liquid and vapor.[1][2]

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

Skin and Eye Irritation: Causes skin irritation and serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2]
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Quantitative Data
The following table summarizes key quantitative data for 2,2,6,6-Tetramethylcyclohexanone
for quick reference.

Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [4]

Appearance Colorless to pale yellow liquid

Flash Point 51.67 °C (125.00 °F) - Closed Cup

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

2,2,6,6-Tetramethylcyclohexanone.

Operation
Recommended Personal Protective
Equipment

General Handling

Eye Protection: Chemical safety goggles or a

face shield.[5] Hand Protection: Wear

appropriate protective gloves to prevent skin

exposure.[5] Skin and Body Protection: Lab

coat, long pants, and closed-toe shoes. For

larger quantities, consider flame-retardant

antistatic protective clothing.[5]

Spill Cleanup
In addition to general handling PPE, consider

respiratory protection if vapors are generated.

Procedural, Step-by-Step Guidance
A systematic approach is crucial for safely handling 2,2,6,6-Tetramethylcyclohexanone from

receipt to disposal.
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Pre-Handling Preparations:
Review the Safety Data Sheet (SDS): Before any work begins, thoroughly read and

understand the SDS for 2,2,6,6-Tetramethylcyclohexanone.

Ensure Proper Ventilation: All handling of this chemical must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5]

Assemble all necessary PPE: Have all required personal protective equipment readily

available and inspect it for any damage before use.

Locate Emergency Equipment: Be aware of the location and proper operation of the nearest

safety shower, eyewash station, and fire extinguisher.[5]

Handling the Chemical:
Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that containers are properly grounded and bonded when transferring the chemical.[5]

Keep Away from Ignition Sources: Ensure there are no open flames, hot surfaces, or sparks

in the vicinity of where the chemical is being handled.[1][5]

Avoid Inhalation: Do not breathe vapors or mists.[1]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[6]

Proper Storage: Store 2,2,6,6-Tetramethylcyclohexanone in a tightly closed container in a

dry, cool, and well-ventilated area away from incompatible materials and foodstuff

containers.[6][7]

Disposal Plan
Proper disposal of 2,2,6,6-Tetramethylcyclohexanone and any contaminated materials is

critical to prevent environmental contamination and personal exposure.

Waste Segregation:
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Chemical Waste: Unused or waste 2,2,6,6-Tetramethylcyclohexanone should be

collected in a designated, properly labeled, and sealed container for hazardous waste.

Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should

be collected in a separate, clearly labeled hazardous waste container.[5]

Disposal Procedure:

Follow Institutional Guidelines: Adhere to all local, state, and federal regulations, as well

as your institution's specific protocols for hazardous waste disposal.[6]

Licensed Disposal Company: Arrange for disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

Container Management: For empty containers, triple-rinse with a suitable solvent, and

collect the rinsate as hazardous waste. After rinsing, the container can be disposed of as

regular trash after defacing the label.[8]

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b074775?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_2_6_Trimethylcyclohexanone.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR480659.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling

Handling

Post-Handling & Disposal

Review SDS

Ensure Proper Ventilation
(Fume Hood)

Assemble & Inspect PPE

Locate Emergency Equipment

Ground & Bond Containers

Work Away from
Ignition Sources

Avoid Inhalation

Perform Experiment

Decontaminate Work Area
& Wash Hands

Segregate Waste
(Chemical & Contaminated PPE)

Store Chemical Properly

Dispose of Waste via
Licensed Company

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b074775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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